2-(3-oxopiperazin-2-yl)-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(3-oxopiperazin-2-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C13H14F3N3O2/c14-13(15,16)8-3-1-2-4-9(8)19-11(20)7-10-12(21)18-6-5-17-10/h1-4,10,17H,5-7H2,(H,18,21)(H,19,20)
• InChI Key: PUWNNWLQSPWQAP-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C(N1)CC(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C13H14F3N3O2
• Molecular Weight: 301.26 g/mol

Description

Trifluoromethylpyridines (TFMP) and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine.

Chemical Reactions Analysis

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Physical And Chemical Properties Analysis

The presence of a fluorine atom and a carbon-containing pyridine in TFMP derivatives are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Design and Synthesis for Therapeutic Applications

• A study on the design, synthesis, and biological evaluation of related piperazine compounds demonstrated their potential as antioxidants, analgesics, and anti-inflammatory agents, highlighting the versatile therapeutic applications of such structures (Nayak et al., 2014).

Potential in Treating Pain and Inflammation

• Research on oxopiperazine-based compounds as bradykinin B1 receptor antagonists showed promise for the treatment of pain and inflammation, indicating the therapeutic potential of similar acetamide derivatives in managing such conditions (Chen et al., 2011).

Applications in Antimicrobial and Anticonvulsant Therapies

• Synthesis of thiazole and pyridine derivatives incorporating piperazine and acetamide functionalities revealed significant antimicrobial and anticholinesterase activities. These findings suggest the potential for designing new antimicrobial agents based on acetamide derivatives (Yurttaş et al., 2015).
• New N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives were synthesized and evaluated for their anticonvulsant activity, indicating the potential of such compounds in developing antiepileptic drugs (Kamiński et al., 2015).

Exploration in Cancer Research

• Acetamide derivatives have been explored for their potential anticancer and antimicrobial activities. The design, synthesis, and evaluation of such compounds offer insights into developing novel therapeutic agents against cancer and microbial infections (Ahmed et al., 2018).

Mechanism of Action

The mechanism of action of TFMP derivatives in agrochemical and pharmaceutical applications is thought to be due to the unique physicochemical properties of the fluorine atom and the pyridine moiety.

Future Directions

It is expected that many novel applications of TFMP will be discovered in the future. The demand for TFMP derivatives has been increasing steadily in the last 30 years.